16:0-18:1 PE-d31

• Molecular Formula: C39H76NO8P
• Molecular Weight: 749.2 g/mol
• InChI: InChI=1S/C39H76NO8P/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(42)48-37(36-47-49(43,44)46-34-33-40)35-45-38(41)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,37H,3-16,19-36,40H2,1-2H3,(H,43,44)/b18-17-/t37-/m1/s1/i2D3,4D2,6D2,8D2,10D2,12D2,14D2,16D2,19D2,21D2,23D2,25D2,27D2,29D2,31D2
• InChIKey: FHQVHHIBKUMWTI-UAXXPTAZSA-N

16:0-18:1 PE-d31 – Deuterated Internal Standard

16:0-18:1 PE-d31 (1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine; CAS 326495-44-7) is a deuterium-labeled glycerophospholipid with a saturated d31-palmitoyl chain (sn-1 position) and an unsaturated oleoyl chain (sn-2 position) . As a stable isotope-labeled analog of endogenous 16:0-18:1 phosphatidylethanolamine (PE), this compound serves as a quantitative internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) in lipidomics . The incorporation of 31 deuterium atoms provides a +31 Da mass shift relative to the unlabeled species, enabling precise normalization of endogenous 16:0-18:1 PE in complex biological matrices . This compound is supplied as ≥99% pure powder or chloroform solution and is primarily distributed by Avanti Polar Lipids and MedChemExpress for research use only .

Product Type

Deuterated internal standard for lipidomics

Mass Shift

+31 Da from unlabeled 16:0-18:1 PE

Technique

LC-MS/MS quantification in complex biological matrices

Research Grade

High-purity compound; research use only

16:0-18:1 PE-d31 vs. Unlabeled PE

Substituting unlabeled 16:0-18:1 PE for its deuterated analog 16:0-18:1 PE-d31 in quantitative LC-MS workflows is analytically invalid. Endogenous 16:0-18:1 PE and an unlabeled exogenous standard are chemically indistinguishable in the mass spectrometer, precluding baseline separation and rendering internal standard normalization impossible [1]. Deuterium labeling introduces a +31 Da mass shift that enables distinct MS1 and MS2 detection channels . However, deuterium-labeled ISs are not universally equivalent: high deuteration levels (e.g., d31) can induce chromatographic isotope effects, causing the labeled IS to elute earlier than the unlabeled analyte [2]. This differential elution exposes the IS to a different mobile phase composition and matrix environment, potentially compromising the fundamental assumption of identical ionization behavior . Consequently, while 13C-labeled ISs avoid chromatographic separation issues, they are substantially more expensive to synthesize de novo [3]. The selection of 16:0-18:1 PE-d31 therefore represents a deliberate trade-off between cost-effectiveness and the requirement for rigorous method validation to confirm co-elution or correct for retention time offsets.

Unlabeled PE Not interchangeable: unlabeled 16:0-18:1 PE is mass-indistinguishable from endogenous analyte, preventing IS normalization.

d31 Shift High deuteration may cause retention time shift, requiring co-elution validation or correction algorithms.

H/D Exchange Alpha-carbon deuterium exchange introduces isotopic heterogeneity; pH control required in sample preparation.

Precision Deuterated IS may have higher inter-sample variability vs. 13C-IS; weigh cost against long-run precision needs.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Labeling with multiple deuteriums can lead to chromatographic separation from the unlabeled compound. View Source
• [2] Grocholska P, Kowalska P, Bąchor R. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. View Source
• [3] Grocholska P, et al. Molecules. 2021;26(10):2989. The synthesis of deuterated isotopologues is relatively inexpensive compared to 13C-labeled standards. View Source

16:0-18:1 PE-d31 Comparison Evidence

Deuterated vs. 13C Internal Standard Precision

In a comprehensive lipidomics study evaluating normalization strategies, a commercially available deuterated internal standard (IS) mixture was compared against a biologically generated 13C-labeled IS mixture containing 357 identified lipid ions. The 13C-IS method achieved a significant reduction in lipid CV% of normalization relative to the deuterated IS mixture when applied to >100 samples over >70 hours of analysis time [1]. While this demonstrates superior long-run analytical precision of 13C-labeled ISs, the study also establishes that deuterated ISs represent the baseline commercial standard against which improved normalization methods are benchmarked [1]. For 16:0-18:1 PE-d31 specifically, this means the compound provides validated quantification capability but may exhibit higher inter-sample variability in extended batch analyses compared to 13C alternatives.

Precision vs. 13C-IS

Reported

13C-IS reduced lipid CV% vs. deuterated IS in >100 samples over >70 h

Deuterated IS provides baseline quantification; long-run precision may be lower than 13C-IS.

Exact CV% not reported; method-dependent.

Evidence Dimension	Lipid CV% reduction in normalization
Target Compound Data	Deuterated IS mixture (commercial baseline)
Comparator Or Baseline	Biologically generated 13C-IS mixture (357 lipid ions)
Quantified Difference	Significant reduction in lipid CV% with 13C-IS compared with deuterated IS mixture; exact CV% values not reported in abstract
Conditions	Large-scale lipidomics analysis (>100 samples, >70 h analysis time); LC-MS based

Why This Matters

Procurement decisions must weigh the cost advantage of deuterated 16:0-18:1 PE-d31 against the superior long-run precision of 13C-labeled alternatives, with method validation determining whether deuterated IS performance meets study-specific CV% requirements.

• [1] Jaber MA, de Falco B, Abdelrazig S, Ortori CA, Barrett DA, Kim DH. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. 2023;15(24):2925-2934. View Source

Chromatographic Co-Elution: Deuterium vs. 13C

Multiple deuterium labeling (such as d31 in 16:0-18:1 PE-d31) can produce sufficient change in molecular behavior to cause chromatographic separation from the unlabeled analyte, meaning the IS does not experience identical instrumental conditions as the target compound [1]. In contrast, labeling with heavier stable isotopes such as 13C or 15N shows no issues with chromatographic separation or stability [2]. For 16:0-18:1 PE-d31, the high degree of deuteration (31 deuterium atoms) introduces a measurable retention time shift that must be accounted for in method development and validation [3].

Co-Elution Shift

Class-level

d31 induces retention time shift; 13C/15N retains co-elution with unlabeled analyte.

Validation of co-elution or correction algorithms required.

Empirical shift magnitude varies with LC conditions.

Evidence Dimension	Chromatographic co-elution with unlabeled analyte
Target Compound Data	16:0-18:1 PE-d31 (d31-labeled): detectable retention time shift relative to unlabeled 16:0-18:1 PE
Comparator Or Baseline	13C/15N-labeled analogs: conserved chromatographic elution, no separation from unlabeled analyte
Quantified Difference	Qualitative difference; magnitude of retention time shift is method-dependent and requires empirical validation
Conditions	Reversed-phase LC-MS under standard lipidomics mobile phase conditions

Why This Matters

This dictates whether users must invest in additional method development to validate co-elution or apply retention time correction algorithms, influencing laboratory workflow efficiency and data quality.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Labeling with multiple deuteriums can lead to sufficient change in molecular behavior that we see chromatographic separation. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Labeling with heavier stable isotopes such as 13C or 15N shows no issues with chromatographic separation or stability. View Source
• [3] Grocholska P, et al. Molecules. 2021;26(10):2989. Due to the isotopic effect of deuterium and the lack of isotopologue co-elution, usually they are not considered as good internal standards for LC-MS quantification. View Source

Mixed-Chain vs. Saturated PE Standards

16:0-18:1 PE-d31 contains one saturated palmitoyl-d31 chain and one unsaturated oleoyl chain, whereas 16:0 PE-d62 contains two fully deuterated saturated palmitoyl chains . The mixed-chain architecture of 16:0-18:1 PE-d31 more closely mimics the acyl chain composition of endogenous mammalian PE species, which predominantly feature a saturated sn-1 chain and an unsaturated sn-2 chain . This structural similarity enhances the likelihood of matched extraction recovery, ionization efficiency, and fragmentation behavior between the IS and endogenous 16:0-18:1 PE relative to a fully saturated d62 analog .

Acyl Chain Match

Class-level

Mixed-chain d31 matches endogenous PE sn-1/sn-2 composition better than fully saturated d62.

Structural similarity may enhance extraction and ionization recovery.

Data to verify; no direct comparison provided.

Evidence Dimension	Acyl chain compositional similarity to endogenous mammalian PE
Target Compound Data	16:0-18:1 PE-d31: saturated C16:0-d31 at sn-1, unsaturated C18:1 at sn-2
Comparator Or Baseline	16:0 PE-d62: two saturated C16:0-d31 chains at both sn-1 and sn-2 positions
Quantified Difference	Qualitative structural difference: mixed saturated/unsaturated vs. fully saturated acyl chains
Conditions	Mammalian tissue or plasma lipidomics applications

Why This Matters

Species-matched internal standards improve quantification accuracy of the corresponding endogenous lipid species; procurement of 16:0-18:1 PE-d31 is specifically justified when 16:0-18:1 PE is the target analyte or a representative species for the PE class.

Alpha-Carbon Deuterium Exchange Risk

Manufacturer documentation for 16:0-18:1 PE-d31 explicitly states that deuterated fatty acids experience exchange of deuteriums on the alpha carbon to the carbonyl (C2 position), resulting in a mixture of fully deuterated and partially deuterated compounds at that position . This hydrogen-deuterium (H/D) exchange introduces isotopic heterogeneity that can affect quantification accuracy if not accounted for [1]. In contrast, 13C-labeled ISs exhibit negligible isotope scrambling issues and heightened analytical reliability . The practical consequence is that users must avoid exposing 16:0-18:1 PE-d31 to protic solvents or conditions that accelerate H/D exchange, and must confirm isotopic distribution stability throughout their analytical workflow [2].

H/D Exchange Risk

Class-level

Alpha-carbon deuterium exchange yields mixed fully/partially deuterated species; 13C-IS negligible.

pH-controlled sample handling advised; isotopic stability review needed.

Stability depends on protic solvent exposure.

Evidence Dimension	Isotopic stability and purity consistency
Target Compound Data	16:0-18:1 PE-d31: documented alpha-carbon H/D exchange; exists as mixture of fully and partially deuterated species at C2 position
Comparator Or Baseline	13C-labeled analogs: negligible isotope scrambling, conserved isotopic integrity
Quantified Difference	Qualitative difference in isotopic purity maintenance; 13C-labeled ISs provide higher confidence in consistent isotopic enrichment
Conditions	Sample preparation and LC-MS analysis; H/D exchange rate depends on pH and protic solvent exposure

Why This Matters

Procurement of 16:0-18:1 PE-d31 requires awareness of H/D exchange liability; laboratories must implement pH-controlled sample preparation protocols and confirm that observed isotopic distribution remains stable throughout their specific analytical conditions.

• [1] Grocholska P, et al. Molecules. 2021;26(10):2989. H/D exchange reaction mechanisms and pH dependence. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards. There can be deuterium/hydrogen exchange so the fragmentation may not match the unlabeled compound. View Source

16:0-18:1 PE-d31 Applications

Quantitative PE Analysis in Yeast

16:0-18:1 PE-d31 is explicitly validated as an internal standard for yeast lipid profiling, enabling accurate normalization of endogenous 16:0-18:1 PE species in Saccharomyces cerevisiae and other yeast models . This application leverages the compound's d31 mass shift to distinguish exogenous standard from endogenous analyte without interference. Users should validate co-elution or retention time offset correction due to potential deuterium-induced chromatographic shifts [1].

Lipid Extraction from Epithelial Tissues

16:0-18:1 PE-d31 has been employed as an internal lipid standard for lipid extraction from mice tracheal epithelial cells and human bronchial samples . The compound's mixed-chain architecture (saturated sn-1, unsaturated sn-2) matches the acyl chain composition of mammalian epithelial PE species, supporting accurate recovery normalization through extraction and LC-MS analysis [1].

Liposome Preparation and Biophysics

16:0-18:1 PE-d31 may be used for the preparation of liposomes, particularly in studies investigating membrane curvature, bilayer flexibility, and lipid packing effects . The deuterium labeling enables 2H NMR spectroscopy applications, including simplification of proton NMR spectra and enhanced detection of biomolecular signals in membrane protein interaction studies [1].

Cell Labeling for Metabolite Tracking

16:0-18:1 PE-d31 has been applied to label human gastric cell line (AGS) cells to determine levels of deuterium-labeled cholesteryl 6′-acyl α-glucosides (CAG) and 6′-phosphatidyl α-glucosides (CPG) . This application exploits the compound's ability to serve as a metabolic tracer, with deuterium incorporation enabling downstream MS-based detection and quantification of labeled lipid metabolites.

Application

Selection Property

Validation Focus

Yeast lipidomics PE quantification

+31 Da mass shift for LC-MS internal standard

Co-elution or retention time correction validation

Epithelial lipid extraction normalization

Mixed saturated/unsaturated acyl chain architecture

Extraction recovery and ionization consistency

Liposome biophysics & 2H NMR

Deuterium labeling enabling 2H NMR spectroscopy

Membrane curvature and bilayer packing studies

Cell-based metabolite tracer studies

Deuterium incorporation for metabolic tracking

MS-based detection of labeled lipid metabolites

• [1] KCAS Bio. LC-MS/MS Internal Standards. Deuterium labeling can cause chromatographic separation requiring method validation. View Source